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Compound of Interest

Compound Name: N2-Lauroyl-L-glutamine-d23

Cat. No.: B12420521 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This guide provides detailed procedures for the disposal of N2-Lauroyl-L-
glutamine-d23, a deuterated N-acyl amide of glutamine.

Disclaimer: This document provides general guidance. Always consult your institution's specific

safety protocols and local regulations before disposing of any chemical waste.

Chemical and Physical Properties
While a specific Safety Data Sheet (SDS) for N2-Lauroyl-L-glutamine-d23 is not readily

available, the properties of the non-deuterated parent compound, N2-Lauroyl-L-glutamine, and

the parent amino acid, L-Glutamine, can provide guidance. Deuterated compounds are

generally considered to have similar physical and chemical properties to their non-deuterated

counterparts and are not radioactive.[1] Based on available data, N2-Lauroyl-L-glutamine-d23
is expected to be a white, odorless solid.
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Property Value Source

Appearance White Solid Fisher Scientific[2]

Odor Odorless Fisher Scientific[2]

Solubility
Soluble in water (for L-

Glutamine)
Fisher Scientific[2]

DMSO (Slightly), Methanol

(Slightly, Sonicated) (for N-

ALPHA-LAUROYL-L-

GLUTAMINE)

ChemicalBook[3]

pH 4 - 6 (for L-Glutamine) Fisher Scientific[2]

Melting Point
132-134°C (for N-ALPHA-

LAUROYL-L-GLUTAMINE)
ChemicalBook[3]

Disposal Procedures
N2-Lauroyl-L-glutamine-d23 is not classified as a hazardous substance according to

available safety data for similar compounds.[4][5][6] Therefore, its disposal should follow

standard procedures for non-hazardous chemical waste. The primary principle is to avoid

mixing non-hazardous waste with hazardous waste streams to prevent unnecessary and costly

disposal procedures.

Personal Protective Equipment (PPE): Before handling the material, ensure you are wearing

appropriate PPE, including safety glasses with side-shields and gloves.[7]

Assess the Waste Form:

Solid Waste: If the N2-Lauroyl-L-glutamine-d23 is in solid (powder) form, carefully sweep

it up to avoid creating dust.[2] Place the collected solid into a suitable, clearly labeled, and

sealed container for disposal.

Liquid Waste (Solutions): If the compound is dissolved in a solvent, the disposal method

will be dictated by the nature of the solvent.
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Aqueous Solutions: Given the pH of L-Glutamine is between 4 and 6, small quantities of

aqueous solutions can likely be flushed down the drain with copious amounts of water,

in accordance with institutional guidelines.[2] However, as a precaution, it is

recommended to neutralize the solution to a pH between 6 and 8 before drain disposal.

Solvent Solutions (e.g., DMSO, Methanol): If dissolved in a flammable or hazardous

solvent, the entire solution must be treated as hazardous waste. Collect the solution in a

properly labeled, sealed, and compatible waste container for chemical waste pickup by

your institution's environmental health and safety (EHS) department.

Container Labeling: Label the waste container clearly as "Non-hazardous waste: N2-
Lauroyl-L-glutamine-d23". If in a solvent, also indicate the solvent and its concentration.

Final Disposal:

Solid Waste: The sealed container of solid waste can typically be disposed of in the

regular laboratory trash that is designated for non-hazardous chemical waste.

Neutralized Aqueous Solutions: Pour the neutralized solution down the drain, followed by

a significant amount of water to dilute it further.

Hazardous Solvent Solutions: Store the hazardous waste container in a designated

satellite accumulation area until it is collected by your institution's EHS personnel.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of N2-
Lauroyl-L-glutamine-d23.
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Disposal Workflow for N2-Lauroyl-L-glutamine-d23

Start: Assess Waste Form

Solid (Powder) Liquid (Solution)

Sweep into a sealed container Aqueous Solution Solvent Solution (e.g., DMSO, Methanol)

Label as 'Non-hazardous solid waste'

Dispose in designated non-hazardous lab trash

Neutralize to pH 6-8 Collect in a labeled hazardous waste container

Dispose down the drain with copious water Arrange for EHS pickup

Click to download full resolution via product page

Caption: Decision tree for the proper disposal of N2-Lauroyl-L-glutamine-d23.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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